Cas no 860701-75-3 (1-(4-propoxyphenyl)ethylamine Hydrochloride)

• Product Name: 1-(4-propoxyphenyl)ethylamine Hydrochloride
• CAS No: 860701-75-3
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD10703564
• CID: 1077042
• PubChem ID: 25049758
• Update Time: 2025-04-20

1-(4-propoxyphenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-Propoxyphenyl)ethyl]amine hydrochloride
• AKOS005110925
• 860701-75-3
• 1-(4-PROPOXYPHENYL)ETHANAMINE HYDROCHLORIDE
• SB78770
• MFCD10703564
• 1-(4-Propoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• CS-0298037
• DTXSID90648536
• 1-(4-Propoxyphenyl)ethan-1-amine hydrochloride
• 1-(4-propoxyphenyl)ethanamine;hydrochloride
• BS-38758
• 1-(4-PROPOXYPHENYL)ETHANAMINEHYDROCHLORIDE
• EN300-197390
• [1-(4-Propoxyphenyl)ethyl]amine HCl
• 1-(4-propoxyphenyl)ethylamine Hydrochloride

• MDL： MFCD10703564
• Inchi： 1S/C11H17NO.ClH/c1-3-8-13-11-6-4-10(5-7-11)9(2)12;/h4-7,9H,3,8,12H2,1-2H3;1H
• InChI Key： VEZGTCXYKBXOJX-UHFFFAOYSA-N
• SMILES： Cl.O(CCC)C1C=CC(=CC=1)C(C)N

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

1-(4-propoxyphenyl)ethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)